Cas no 4640-67-9 (3-(4-fluorophenyl)-3-oxopropanenitrile)

• Product Name: 3-(4-fluorophenyl)-3-oxopropanenitrile
• CAS No: 4640-67-9
• Molecular Formula: C₉H₆FNO
• Molecular Weight: 163.1484
• MDL: MFCD00662062
• CID: 45221
• PubChem ID: 2783172

3-(4-fluorophenyl)-3-oxopropanenitrile Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-3-oxopropanenitrile
• 4-Fluorobenzoylacetonitrile
• 3-(4-FLUORO-PHENYL)-3-OXO-PROPIONITRILE
• 3-(4-Fluorophenyl)-3-oxopropionitrile
• p-Fluorobenzoylacetonitrile
• K1LTB8K2DH
• Benzenepropanenitrile, 4-fluoro-beta-oxo-
• alpha-Cyano-4-fluoroacetophenone
• Acetonitrile, (p-fluorobenzoyl)-
• 3-Oxo-3-(4-fluorophenyl)propanenitrile
• PubChem12048
• 4-Fluorophenacyl cyanide
• 4-fluoro-benzoylacetonitrile
• (p-fl
• (4-Fluorobenzoyl)acetonitrile
• CHEMBL3251049
• UNII-K1LTB8K2DH
• AM1017
• (p-fluorobenzoyl)acetonitrile
• SY023307
• 4-Fluorobenzoylacetonitrile, 97%
• .ALPHA.-CYANO-4-FLUOROACETOPHENONE
• LOJBBLDAJBJVBZ-UHFFFAOYSA-N
• AKOS000206981
• 4640-67-9
• SCHEMBL133680
• BENZENEPROPANENITRILE, 4-FLUORO-.BETA.-OXO-
• 3-(4-Fluorophenyl)-3-oxopropanenitrile;
• EN300-14827
• CK2043
• 2-(4-FLUOROPHENYL)-2-OXOETHYL CYANIDE
• MFCD00662062
• CS-B0665
• PS-8749
• F0987
• A7227
• FT-0604212
• Q27281825
• AC-24566
• Z104520972
• BCP16716
• DTXSID30382482
• HMS1741H18
• STK312286
• 4-Fluoro-beta-oxo-benzenepropanenitrile; 3-(4-Fluorophenyl)-3-oxopropanenitrile; 3-(4-Fluorophenyl)-3-oxopropionitrile; 3-Oxo-3-(4-fluorophenyl)propanenitrile; p-Fluorobenzoylacetonitrile; alpha-Cyano-4-fluoroacetophenone
• DB-013309
• BBL038588

• MDL： MFCD00662062
• InChIKey： LOJBBLDAJBJVBZ-UHFFFAOYSA-N
• Inchi： 1S/C9H6FNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4H,5H2
• SMILES： FC1C([H])=C([H])C(C(C([H])([H])C#N)=O)=C([H])C=1[H]

Computed Properties

• Exact Mass: 163.043342g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.043342g/mol
• Monoisotopic Mass: 163.043342g/mol
• Topological Polar Surface Area: 40.9Ų
• Heavy Atom Count: 12
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.92208
• PSA: 40.86000
• Refractive Index: 1.516
• Boiling Point: 311.9°C at 760 mmHg
• Melting Point: 84-88 °C
• Flash Point: 142.4°C
• Solubility: Soluble in dimethylformamide, dimethyl sulfoxide.
• λmax: 247(EtOH)(lit.)
• Density: 1.207

3-(4-fluorophenyl)-3-oxopropanenitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

3-(4-fluorophenyl)-3-oxopropanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones